Cas no 244219-96-3 (isoquinoline-1,7-diamine)

isoquinoline-1,7-diamine structure

isoquinoline-1,7-diamine structure

Product Name:isoquinoline-1,7-diamine

CAS No:244219-96-3

Molecular Formula:C₉H₉N₃

Molecular Weight:159.18786

MDL:MFCD18802667

CID:245854

PubChem ID:21862655

isoquinoline-1,7-diamine Properties

Names and Identifiers

- 1,7-Isoquinolinediamine
- isoquinoline-1,7-diamine
- 1,7-diaminoisoquinoline
- 1,7-Isoquinolinediamine(9CI)
- AG-E-72709
- CTK1A0369
- SureCN5989271
- DTXSID60618968
- isoquinoline-1, 7-diamine
- SCHEMBL5989271
- CHEMBL3357797
- SCHEMBL23428953
- FT-0770086
- Z1216821804
- EN300-263947
- AKOS027403427
- 244219-96-3
- +Expand
- MDL： MFCD18802667
- InChIKey： PUIYPHIFMLGHFX-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H9N3/c10-7-2-1-6-3-4-12-9(11)8(6)5-7/h1-5H,10H2,(H2,11,12)
- SMILES： C1(N)C2C(=CC=C(N)C=2)C=CN=1

Computed Properties

Exact Mass: 159.07977
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 159.079647300g/mol
Heavy Atom Count: 12
Complexity: 160
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Topological Polar Surface Area: 64.9Å²

Experimental Properties

PSA: 64.93

isoquinoline-1,7-diamine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P007NXU-50mg	1,7-Isoquinolinediamine	244219-96-3	95%	50mg	$288.00	2024-05-21
A2B Chem LLC	AD56818-50mg	Isoquinoline-1,7-diamine	244219-96-3	95%	50mg	$235.00	2024-04-20
Chemenu	CM144673-1g	isoquinoline-1,7-diamine	244219-96-3	97%	1g	$964	2024-07-28
Enamine	EN300-263947-0.05g	isoquinoline-1,7-diamine	244219-96-3	95%	0.05g	$190.0	2024-06-18
TRC	I822403-2.5mg	isoquinoline-1,7-diamine	244219-96-3		2.5mg	$ 50.00	2022-06-04

isoquinoline-1,7-diamine Related Literature

1. Large negatively charged organic host molecules as inhibitors of endonuclease enzymes†

Christophe Anjard,Moez Rhimi,Anthony W. Coleman Chem. Commun., 2014,50, 11404-11406
2. Size-dependent propagation of Au nanoclusters through few-layer graphene

Simon R. Plant,Lu Cao,Feng Yin,Zhi Wei Wang,Richard E. Palmer Nanoscale, 2014,6, 1258-1263
3. Stripping voltammetry at chemically modified graphenes

Colin Hong An Wong,Martin Pumera RSC Adv., 2012,2, 6068-6072
4. Catalytic activity of reusable nickel oxide nanoparticles in the synthesis of spirooxindoles

Mohammad Ali Nasseri,Fateme Kamali,Batol Zakerinasab RSC Adv., 2015,5, 26517-26520
5. Double transition metal MXenes with wide band gaps and novel magnetic properties†‡

Weiwei Sun,Yu Xie Nanoscale, 2018,10, 11962-11968
6. Contents list

Anal. Methods, 2023,15, 5405-5409
7. Back cover

J. Mater. Chem. C, 2018,6, 401-402
8. Microfluidic devices for imaging neurological response of Drosophila melanogaster larva to auditory stimulus†

Reza Ghaemi,Ponnambalam Ravi Selvaganapathy Lab Chip, 2015,15, 1116-1122
9. The diene-transmissive hetero-Diels–Alder reaction of 2-vinyl α,β-unsaturated aldimines: stereoselective synthesis of hexahydroquinazolin-2-ones†

Satoru Kobayashi,Kenji Kudo,Ai Ito,Satoru Hirama,Takashi Otani,Takao Saito Org. Biomol. Chem., 2014,12, 4061-4064
10. Correction: Statistical theory of polarizable target compound impregnation into a polymer coil under the influence of an electric field

A. L. Kolesnikov,Yu. A. Budkov,E. A. Basharova Soft Matter, 2017,13, 4401-4401

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